2-[1,1'-Biphenyl]-4-yl-4-chloro-5-phenyl-1,3-oxazole

• Molecular Formula: C21H14ClNO
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 4-chloro-5-phenyl-2-(4-phenylphenyl)-1,3-oxazole
• InChI: InChI=1S/C21H14ClNO/c22-20-19(17-9-5-2-6-10-17)24-21(23-20)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h1-14H
• InChI Key: LDJGUNHTPYDVKY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=C(O3)C4=CC=CC=C4)Cl

Description

2-[1,1'-Biphenyl]-4-yl-4-chloro-5-phenyl-1,3-oxazole, commonly known as BPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPO is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

BPO's mechanism of action is not fully understood. However, it has been proposed that BPO exhibits its antibacterial and antifungal activities by inhibiting the biosynthesis of nucleic acids and proteins. BPO has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
BPO has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that BPO inhibits the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. BPO has also been found to induce apoptosis in cancer cells, including breast and lung cancer cells. In vivo studies have shown that BPO exhibits anti-inflammatory and analgesic activities.

Advantages and Limitations for Lab Experiments

BPO has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using various analytical techniques, including NMR and HPLC. BPO is also stable under various conditions and can be stored for long periods without degradation. However, BPO has some limitations for lab experiments. It is relatively insoluble in water, which limits its use in aqueous systems. BPO is also sensitive to light and heat, which can cause degradation.

Future Directions

For research include the synthesis of BPO derivatives, the development of BPO-based fluorescent probes, and the elucidation of its mechanism of action.

Synthesis Methods

BPO can be synthesized using various methods, including the reaction of 2-bromo-4'-chloroacetophenone with phenylacetonitrile in the presence of potassium carbonate and copper powder. Another method involves the reaction of 2-bromo-4'-chloroacetophenone with phenylacetonitrile in the presence of sodium methoxide and copper powder. The yield of BPO using these methods ranges from 60-80%.

Scientific Research Applications

BPO has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, BPO has been found to exhibit antibacterial, antifungal, and antitumor activities. BPO has also been used as a fluorescent probe for detecting metal ions in biological systems. In material science, BPO has been used as a building block for the synthesis of various organic materials, including liquid crystals and polymers.